Cas no 1806722-60-0 (5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1806722-60-0
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4833995
• Update Time: 2025-07-21

5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-1-3-2-15-4(7(10)11)6(5(3)16)17-8(12,13)14/h2,7H,1H2,(H,15,16)
• InChI Key： MHPNHAOAGIZAJJ-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(F)F)=C(C1=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1806722-60-0)

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1806722-60-0) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including bromomethyl, difluoromethyl, and trifluoromethoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoromethyl and trifluoromethoxy groups in this compound aligns with the growing trend of incorporating fluorine into drug design. These modifications often improve binding affinity and reduce off-target effects, making 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine a key candidate for medicinal chemistry applications.

From a synthetic perspective, the bromomethyl group offers versatile reactivity, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. This flexibility is crucial for constructing complex molecules, particularly in the development of small-molecule inhibitors and bioconjugates. The compound's hydroxy group also provides an additional handle for derivatization, expanding its utility in multi-step syntheses.

Environmental and sustainability considerations are increasingly shaping chemical research, and 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine is no exception. Researchers are exploring greener synthetic routes to minimize waste and energy consumption while maintaining high yields. The compound's potential applications in green chemistry and catalysis are areas of active investigation, reflecting the broader shift toward sustainable practices in the chemical industry.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are critical for reproducibility in research and industrial settings. The compound's stability under various conditions is also a topic of interest, as it impacts storage, handling, and long-term usability.

In the context of drug discovery, 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine has shown promise as a building block for kinase inhibitors and GPCR modulators. Its structural motifs are frequently found in compounds targeting inflammatory diseases, oncology, and central nervous system disorders. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated its exploration in virtual screening campaigns.

Agrochemical applications of this compound are equally compelling. The trifluoromethoxy group, in particular, is known to enhance the pesticidal activity of pyridine-based compounds. As the agricultural sector seeks more efficient and environmentally friendly solutions, 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine could play a pivotal role in next-generation crop protection formulations.

Safety and regulatory compliance are paramount when working with this compound. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers should consult relevant safety data sheets (SDS) and adhere to institutional guidelines to ensure safe handling.

The future of 5-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine lies in its adaptability to emerging scientific trends. Whether in precision medicine, sustainable agriculture, or materials science, its multifunctional design continues to inspire innovation. As synthetic methodologies advance and computational predictions become more accurate, the compound's full potential is yet to be realized.